Cas no 6946-24-3 (tetracosane, 1-bromo-)

tetracosane, 1-bromo- structure
tetracosane, 1-bromo- structure
Product Name:tetracosane, 1-bromo-
CAS No:6946-24-3
MF:C24H49Br
MW:417.549867391586
CID:862971
PubChem ID:245145
Update Time:2025-04-19

tetracosane, 1-bromo- Chemical and Physical Properties

Names and Identifiers

    • tetracosane, 1-bromo-
    • 1-Bromotetracosane
    • 1-(3-cyclohexen-1-ylcarbonyl)-2-Methylpiperidine
    • SCHEMBL3065700
    • 1-tetracosyl bromide
    • NSC 56731
    • NSC-56731
    • 6946-24-3
    • AKOS024429733
    • NSC56731
    • DTXSID00288588
    • FT-0700922
    • Inchi: 1S/C24H49Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25/h2-24H2,1H3
    • InChI Key: ZGPCRVNHYNSDIH-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 416.30197
  • Monoisotopic Mass: 416.30176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 22
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.9876 (rough estimate)
  • Melting Point: 50.7°C
  • Boiling Point: 444.34°C (rough estimate)
  • Refractive Index: 1.4862 (estimate)
  • PSA: 0
  • LogP: 9.98340
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